
Dasatinib-d4: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Dasatinib-d4

Cat. No.: B15557074

Get Quote

For immediate release: A comprehensive technical guide on Dasatinib-d4, providing critical

data and methodologies for researchers, scientists, and drug development professionals. This

document outlines the core physicochemical properties, synthesis, and analytical applications

of this deuterated analog of Dasatinib, a potent tyrosine kinase inhibitor.

Core Compound Data
Dasatinib-d4, a stable isotope-labeled version of Dasatinib, serves as an invaluable tool in

analytical and research settings, particularly in pharmacokinetic and bioequivalence studies. Its

key quantitative data are summarized below.

Property Value Reference

CAS Number 1160297-08-4

Molecular Formula C₂₂H₂₂D₄ClN₇O₂S

Molecular Weight 492.03 g/mol

Physicochemical Characteristics
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Dasatinib is characterized as a Biopharmaceutical Classification System (BCS) Class II

compound, exhibiting low aqueous solubility and high permeability. The anhydrous free base

has a molecular weight of 488.01 g/mol . It is a white to off-white crystalline powder, insoluble in

water and slightly soluble in ethanol and methanol.

Synthesis and Purification
The synthesis of Dasatinib and its analogs, including deuterated forms, involves multi-step

chemical reactions. While specific synthesis routes for Dasatinib-d4 are proprietary, the

general synthesis of Dasatinib has been published. One common method involves the coupling

of 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide with 4,6-dichloro-2-

methylpyrimidine, followed by reaction with 1-(2-hydroxyethyl)piperazine.

Purification of Dasatinib is crucial to remove impurities. Common purification techniques

include recrystallization from solvents such as dimethylformamide or a mixture of methanol and

water. The process aims to yield a high-purity crystalline product suitable for pharmaceutical

and research applications.

Analytical Methodologies and Experimental
Protocols
Dasatinib-d4 is predominantly used as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods for the accurate quantification of Dasatinib in

biological matrices.

Experimental Protocol: Quantification of Dasatinib in
Human Plasma using LC-MS/MS
This protocol outlines a typical workflow for the quantification of Dasatinib in human plasma,

utilizing Dasatinib-d4 as an internal standard.

1. Sample Preparation:

To 100 µL of human plasma, add 25 µL of Dasatinib-d4 internal standard working solution

(e.g., at a concentration of 100 ng/mL in methanol).
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Vortex the mixture for 30 seconds.

Add 500 µL of a protein precipitation agent (e.g., acetonitrile or methanol).

Vortex vigorously for 2 minutes to precipitate plasma proteins.

Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

Liquid Chromatography:

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Dasatinib: m/z 488.1 → 401.1

Dasatinib-d4: m/z 492.1 → 405.1

Mechanism of Action and Signaling Pathways
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Dasatinib is a multi-targeted tyrosine kinase inhibitor. Its primary mechanism of action involves

the inhibition of the BCR-ABL kinase, the hallmark of chronic myeloid leukemia (CML) and

Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL).[1][2] In addition to

BCR-ABL, Dasatinib also potently inhibits SRC family kinases (including SRC, LCK, YES, and

FYN), c-KIT, ephrin (EPH) receptor A2, and platelet-derived growth factor receptor β

(PDGFRβ).[1][2]

By binding to both the active and inactive conformations of the ABL kinase domain, Dasatinib

can overcome resistance to other tyrosine kinase inhibitors like imatinib, which primarily target

the inactive conformation.[1] The inhibition of these kinases disrupts downstream signaling

pathways that are critical for cancer cell proliferation, survival, and migration.[2]
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Dasatinib's inhibitory action on key signaling pathways.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for a pharmacokinetic study involving

Dasatinib-d4.
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Workflow for pharmacokinetic analysis using Dasatinib-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557074/docs#dasatinib-d4-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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